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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloropropane

Cat. No.: B089638 Get Quote

This guide provides immediate safety, handling, and disposal information for laboratory

personnel working with 1,1,1,3-Tetrachloropropane. It is intended for researchers, scientists,

and drug development professionals.

Chemical Identifier:

Name: 1,1,1,3-Tetrachloropropane

CAS Number: 1070-78-6

Formula: C₃H₄Cl₄

Primary Hazards:[1][2][3]

Flammable liquid and vapor.

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical due to the hazardous nature of 1,1,1,3-
Tetrachloropropane. The following table summarizes the required PPE.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1] A

face shield may be appropriate

for splash hazards.

To protect against serious eye

irritation and chemical

splashes.[1][2]

Skin Protection

Wear fire/flame resistant and

impervious clothing.[1]

Chemical-resistant gloves are

mandatory. Nitrile gloves may

offer incidental protection, but

neoprene or other resistant

materials are recommended

for prolonged contact with

chlorinated solvents.[2] Always

inspect gloves before use.[1]

To prevent skin irritation and

absorption.[1][2] Contaminated

clothing should be removed

immediately and washed

before reuse.[1]

Respiratory Protection

All work with volatile

chlorinated hydrocarbons

should be conducted in a

certified chemical fume hood.

[4] If exposure limits are

exceeded or symptoms of

irritation occur, a full-face

respirator with appropriate

cartridges for organic vapors

should be used.[1] A

respiratory protection program

compliant with OSHA 29 CFR

1910.134 is necessary when

respirators are required.[5][6]

To protect against inhalation of

harmful vapors.[4]
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Note on Glove Selection: Specific permeation data for 1,1,1,3-Tetrachloropropane is not

readily available. For chlorinated hydrocarbons, nitrile gloves are generally suitable for

incidental contact only. For more direct or prolonged handling, gloves made of neoprene or

other materials with higher resistance to chlorinated solvents should be considered.[2] Always

consult the glove manufacturer's chemical resistance guide.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Handling Protocol:

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible.[7]

Assemble all necessary PPE and handling equipment (e.g., non-sparking tools).[1]

Procedure:

Conduct all handling of 1,1,1,3-Tetrachloropropane within the fume hood to minimize

vapor inhalation.[2]

Ground and bond containers when transferring the substance to prevent static discharge.

[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8]

Keep away from heat, sparks, open flames, and other ignition sources.[1]
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Store separately from incompatible materials such as oxidizing agents.[2]

Spill Response Protocol:

Immediate Actions:

Alert personnel in the vicinity and evacuate the immediate area.

If the spill is large or poses a significant hazard, activate the fire alarm.

Remove all ignition sources.[1]

Containment and Cleanup:

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material such as dry sand or activated carbon.[7]

[9]

Use non-sparking tools for cleanup.[1]

Collect the absorbed material and place it in a suitable, sealed container for disposal.[1]

Decontamination:

Wash the spill area thoroughly with a mild detergent solution.[9]

Disposal Plan: 1,1,1,3-Tetrachloropropane is considered hazardous waste.

Waste Collection:

Collect all waste containing 1,1,1,3-Tetrachloropropane in a designated, labeled, and

sealed container.

Disposal:

Dispose of the waste through an appropriate treatment and disposal facility in accordance

with all federal, state, and local regulations.[1][7]
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Incineration in a chemical incinerator equipped with an afterburner and scrubber may be a

suitable disposal method.[7]

Visual Safety Guides
Hierarchy of Controls for Handling 1,1,1,3-Tetrachloropropane

Hierarchy of Controls

Elimination
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Engineering Controls
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Caption: A diagram illustrating the hierarchy of safety controls, from most to least effective.

Experimental Workflow for Handling 1,1,1,3-Tetrachloropropane
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Handling Workflow

Start: Review SDS and SOPs

Preparation:
- Verify Fume Hood

- Don PPE
- Prepare Equipment

Handling in Fume Hood:
- Transfer Chemical

- Perform Experiment

Secure Storage:
- Tightly Seal Container

- Store in Ventilated Area

Cleanup:
- Decontaminate Work Area

- Doff PPE Correctly

Waste Disposal:
- Collect in Labeled Container

- Follow Disposal Protocol

End

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1,1,1,3-Tetrachloropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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